Cas no 6325-17-3 ( )

  structure
  structure
Product Name: 
CAS No:6325-17-3
MF:C27H34N2O4S
MW:482.63486623764
CID:959517
PubChem ID:24183699
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-[(2,2-diphenylacetyl)amino]propyl-trimethylazanium,4-methylbenzenesulfonate
    • NSC29720
    • NSC-29720
    • 6325-17-3
    • 3-(2,2-Diphenylacetamido)-N,N,N-trimethylpropan-1-aminium 4-methylbenzene-1-sulfonate
    • DTXSID40636726
    •  
    • Inchi: 1S/C20H26N2O.C7H8O3S/c1-22(2,3)16-10-15-21-20(23)19(17-11-6-4-7-12-17)18-13-8-5-9-14-18;1-6-2-4-7(5-3-6)11(8,9)10/h4-9,11-14,19H,10,15-16H2,1-3H3;2-5H,1H3,(H,8,9,10)
    • InChI Key: OTCYAGVWHMPCNX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].O=C(C(C1C=CC=CC=1)C1C=CC=CC=1)NCCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 482.22400
  • Monoisotopic Mass: 482.224
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 524
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.7A^2

Experimental Properties

  • PSA: 94.68000
  • LogP: 5.40180
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